Cas no 1203150-99-5 (N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide)

• Product Name: N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide
• CAS No: 1203150-99-5
• MF: C₂₁H₁₆FN₃O₄
• MW: 393.367848396301
• CID: 6348979
• PubChem ID: 45503912
• Update Time: 2025-05-19

N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide
• 1203150-99-5
• AKOS024518327
• N-[2-(1,3-benzodioxol-5-ylcarbamoylamino)phenyl]-2-fluorobenzamide
• N-(2-{[(2H-1,3-benzodioxol-5-yl)carbamoyl]amino}phenyl)-2-fluorobenzamide
• F5777-0089
• N-(2-(3-(benzo[d][1,3]dioxol-5-yl)ureido)phenyl)-2-fluorobenzamide
• VU0520275-1

• Inchi： 1S/C21H16FN3O4/c22-15-6-2-1-5-14(15)20(26)24-16-7-3-4-8-17(16)25-21(27)23-13-9-10-18-19(11-13)29-12-28-18/h1-11H,12H2,(H,24,26)(H2,23,25,27)
• InChI Key： YLMHKOKXKSFKGT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NC1=CC=CC=C1NC(NC1C=CC2=C(C=1)OCO2)=O)=O

Computed Properties

• Exact Mass: 393.112
• Monoisotopic Mass: 393.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.7A^2
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide

Professional Introduction to N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide (CAS No: 1203150-99-5)

N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1203150-99-5, represents a novel molecular entity with a complex structural framework that includes multiple pharmacophoric regions. The presence of a benzodioxolyl moiety, a fluorobenzamide group, and an amine-carbamoyl linkage suggests potential biological activity and makes it a subject of interest for further exploration in drug discovery.

The structural composition of N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide is characterized by its aromatic system and the functional groups attached to it. The benzodioxolyl ring, also known as 1,3-benzodioxole or oxetane derivative, is a common scaffold in many bioactive molecules due to its ability to interact with biological targets. The fluorine substituent in the benzamide part introduces electronic effects that can modulate the reactivity and binding affinity of the molecule. The amine-carbamoyl moiety further extends the potential for hydrogen bonding interactions, which are crucial for molecular recognition processes.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The compound N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide is being investigated as a potential lead compound for various pharmacological applications. Its unique structural features make it an attractive candidate for further optimization towards specific therapeutic targets. For instance, the benzodioxolyl group has been shown to exhibit properties that are relevant to central nervous system (CNS) disorders, while the fluorobenzamide moiety can enhance metabolic stability and bioavailability.

One of the most compelling aspects of this compound is its potential to interact with biological receptors and enzymes in a manner that could lead to therapeutic benefits. The combination of different functional groups allows for multiple points of interaction with biological targets, which can be leveraged to design molecules with enhanced binding affinity and selectivity. This concept is particularly relevant in the context of drug discovery, where the identification of key pharmacophores is essential for developing effective treatments.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to improve pharmacokinetic properties such as solubility, permeability, and metabolic stability. The presence of a fluorine atom in the benzamide group of N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide aligns with this trend and suggests that the compound may exhibit favorable pharmacokinetic profiles. Furthermore, the amine-carbamoyl linkage provides additional opportunities for chemical modification, allowing researchers to fine-tune the properties of the molecule for specific applications.

The benzodioxolyl group is another key feature that warrants further investigation. This scaffold has been extensively studied for its potential role in various biological processes. For example, derivatives of benzodioxole have been shown to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. The structural similarity between these compounds and N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide suggests that this molecule may also have relevance in CNS pharmacology.

In addition to its potential therapeutic applications, this compound may also find utility in other areas such as agrochemicals and material science. The unique combination of functional groups makes it a versatile building block for synthesizing more complex molecules with tailored properties. As research continues to uncover new applications for this class of compounds, it is likely that N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide will play an important role in future developments.

The synthesis and characterization of this compound represent significant advancements in organic chemistry and medicinal biology. The methods developed for its preparation can serve as templates for synthesizing other related molecules, thereby facilitating further research in this area. As our understanding of biological systems continues to grow, compounds like N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide will continue to be valuable tools for exploring new therapeutic possibilities.

In conclusion, N-(2-{(2H-1,3-benzodioxol-5-yl)carbamoylamino}phenyl)-2-fluorobenzamide (CAS No: 1203150-99-5) is a promising compound with a complex structure that holds significant potential for pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further optimization towards specific therapeutic targets. As research progresses, this molecule is likely to contribute to advancements in drug discovery and development.